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Compound of Interest

Compound Name: Z-Ser(Tos)-Ome

Cat. No.: B554270

For researchers, scientists, and drug development professionals, Z-Ser(Tos)-Ome, or N-
Benzyloxycarbonyl-O-tosyl-L-serine methyl ester, stands as a pivotal serine derivative. Its
unique structural features make it a versatile building block in organic synthesis, particularly in
the preparation of peptides and peptide-like structures containing modified amino acids. This
technical guide provides an in-depth overview of the core features of Z-Ser(Tos)-Ome,
including its physicochemical properties, key synthetic applications with detailed experimental
protocols, and its role as a precursor to valuable chemical entities.

Core Physicochemical Properties

Z-Ser(Tos)-Ome is a white to off-white powder. Its stability and solubility in common organic
solvents make it a convenient reagent for a variety of chemical transformations.
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Property Value Reference
Molecular Formula C19H21NO7S [1]
Molecular Weight 407.44 g/mol [1]
CAS Number 1492-52-0 [1]
Appearance Powder [1]
Purity >98% [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Storage Temperature 2-8°C, Sealed in dry conditions  [1]

While a specific melting point for Z-Ser(Tos)-Ome is not readily available in the cited literature,
a related compound, Boc-Ser(Tos)-Ome, has a reported melting point of 74-75°C[3]. Due to its
chiral nature, the optical rotation is a critical parameter, though a specific value for Z-Ser(Tos)-
Ome was not found in the surveyed literature.

Key Synthetic Applications & Experimental
Protocols

The primary utility of Z-Ser(Tos)-Ome lies in its role as a precursor for the synthesis of
dehydroalanine residues and aziridine-2-carboxylates. The tosyl group serves as an excellent
leaving group, facilitating elimination and cyclization reactions.

Synthesis of Z-Dehydroalanine Methyl Ester

Z-Ser(Tos)-Ome is a key starting material for the preparation of Z-dehydroalanine methyl ester,
a valuable building block for the synthesis of bioactive peptides and other complex molecules.
[4][5] The reaction proceeds via a base-mediated elimination of the tosyl group.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8733418.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.chemimpex.com/products/05398
https://aapep.bocsci.com/product/z-dehydroalanine-methyl-ester-cas-21149-17-7-57645.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Z-Ser(Tos)-Ome Base (e.g., Triethylamine) Solvent (e.g., CH2CI2)

Elimination
Z-Dehydroalanine
methyl ester

T
I
I
i

Triethylammonium

tosylate
[Z-Ser(Tos)-Ome Base (e.g., K2CO3) Solvent (e.g., Acetonitrile)

Intramolecular
Cyclization

-Benzyloxycarbonyl-aziridine-
2-carboxylate methyl ester
T

)

Potassium tosylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Z-Ser(Tos)-Ome: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554270#key-features-of-z-ser-tos-ome-as-a-serine-
derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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